2-{[5-(4-fluorophenyl)-4-methyl-4H-1,2,4-triazol-3-yl]thio}-N-(4-methyl-1,3-thiazol-2-yl)acetamide

• IUPAC Name: 2-[[5-(4-fluorophenyl)-4-methyl-1,2,4-triazol-3-yl]sulfanyl]-N-(4-methyl-1,3-thiazol-2-yl)acetamide
• InChI: InChI=1S/C15H14FN5OS2/c1-9-7-23-14(17-9)18-12(22)8-24-15-20-19-13(21(15)2)10-3-5-11(16)6-4-10/h3-7H,8H2,1-2H3,(H,17,18,22)
• InChI Key: DBJPNQVXYXOWMX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CSC(=N1)NC(=O)CSC2=NN=C(N2C)C3=CC=C(C=C3)F
• Molecular Formula: C15H14FN5OS2
• Molecular Weight: 363.4 g/mol

Description

2-{[5-(4-fluorophenyl)-4-methyl-4H-1,2,4-triazol-3-yl]thio}-N-(4-methyl-1,3-thiazol-2-yl)acetamide is a useful research compound. Its molecular formula is C15H14FN5OS2 and its molecular weight is 363.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 363.06238060 g/mol and the complexity rating of the compound is 438. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Anticancer Activity

The synthesis and evaluation of 5-methyl-4-phenyl thiazole derivatives, including compounds structurally similar to the one , have shown promising anticancer activity. These compounds were studied for their antitumor activities against human lung adenocarcinoma cells and mouse embryoblast cell lines, revealing selective cytotoxicity and the potential for inducing apoptosis in cancer cells (Evren et al., 2019).

Antimicrobial and Antifungal Properties

Research into thiazolidin-4-one derivatives, including those with acetamide groups, has demonstrated significant antimicrobial and antifungal properties. These compounds have been tested against various bacterial and fungal strains, suggesting their potential application in developing new antimicrobial agents (Baviskar et al., 2013).

Antifungal and Apoptotic Effects

Triazole-oxadiazole compounds have been synthesized and found to exhibit potent antifungal and apoptotic effects against Candida species. These findings highlight the compound's relevance in addressing fungal infections and their mechanism of action, potentially through inducing apoptosis in fungal cells (Çavușoğlu et al., 2018).

Structural and Antimicrobial Screening

Further, compounds containing the 1,2,4-triazole moiety have been synthesized and screened for their antimicrobial properties, indicating the versatility of this structural feature in contributing to biological activity. Such studies underscore the importance of structural elucidation in understanding the activity spectrum of new chemical entities (MahyavanshiJyotindra et al., 2011).